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Compound of Interest

Compound Name: Donepezilbenzyl bromide

Cat. No.: B192806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Donepezilbenzyl bromide, identified by the InChIKey SSZOWVQOUFMSCQ-UHFFFAOYSA-

M, is a quaternary ammonium compound primarily recognized as a key synthetic intermediate

and a known impurity in the manufacturing of Donepezil. Donepezil is a widely prescribed

acetylcholinesterase inhibitor for the palliative treatment of Alzheimer's disease. While the vast

body of research focuses on the clinical applications and pharmacological profile of Donepezil,

this guide consolidates the available technical information on Donepezilbenzyl bromide itself,

including its synthesis, and its implicit role within the broader context of Donepezil-related

research.
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Identifier Value

IUPAC Name
2-[(1,1-dibenzylpiperidin-1-ium-4-yl)methyl]-5,6-

dimethoxy-2,3-dihydroinden-1-one bromide[1]

InChIKey SSZOWVQOUFMSCQ-UHFFFAOYSA-M[1]

CAS Number 844694-85-5[2]

Molecular Formula C31H36BrNO3[2]

Molecular Weight 550.53 g/mol [2]

Synonyms

Donepezil quaternary salt, 1,1-Dibenzyl-4-[(5,6-

dimethoxy-1-oxoindan-2-yl) methyl]piperidinium

bromide[3][4]

Core Research Applications
Direct research applications of Donepezilbenzyl bromide as a standalone therapeutic or

investigational agent are not extensively documented in publicly available literature. Its primary

significance in a research and development context lies in its role as:

A crucial intermediate in the synthesis of Donepezil: Understanding the formation and

reactivity of Donepezilbenzyl bromide is essential for optimizing the manufacturing process

of Donepezil.

An impurity standard in pharmaceutical analysis: As a known impurity, Donepezilbenzyl
bromide serves as a reference standard for the development and validation of analytical

methods to ensure the purity and quality of the final Donepezil active pharmaceutical

ingredient (API).[5]

Synthesis and Experimental Protocols
The synthesis of Donepezilbenzyl bromide is an integral step in several reported synthetic

routes to Donepezil. Below is a detailed experimental protocol for its preparation.

Synthesis of Donepezilbenzyl Bromide
This protocol describes the quaternization of a piperidine nitrogen to form the title compound.
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Experimental Protocol:

Reaction Setup: A mixture of 5,6-dimethoxy-2-(4-piperidinylmethyl)-1-indanone hydrochloride

(32.5g, 0.1mol), dichloromethane (150ml), 20% sodium hydroxide solution (300g), and

tetrabutylammonium bromide (1.6g, 5.0mmol) is prepared in a suitable reaction vessel.[3]

Cooling: The reaction mixture is cooled to 5°C with constant stirring.[3]

Addition of Benzyl Bromide: Benzyl bromide (17.1g, 0.1mol) is added dropwise to the cooled

mixture.[3]

Reaction: The mixture is stirred for 30 minutes after the complete addition of benzyl bromide.

[3]

Work-up: The organic layer is separated from the aqueous layer.[3]

Drying: The organic layer is dried over anhydrous magnesium sulfate.[3]

Isolation: The drying agent is removed by filtration, and the dichloromethane is evaporated

under reduced pressure to yield Donepezilbenzyl bromide.[3]

Logical Workflow for Synthesis:
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Caption: Synthetic workflow for Donepezilbenzyl bromide.
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Relationship to Donepezil and Mechanism of Action
Donepezilbenzyl bromide is the direct precursor to Donepezil in some synthetic pathways.

The subsequent step typically involves the reduction of the indanone carbonyl group and

debenzylation.

The biological activity of interest is associated with Donepezil, which functions as a selective

and reversible inhibitor of acetylcholinesterase (AChE).[3][6]
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Caption: Mechanism of Donepezil's action at the synapse.

Donepezil's inhibition of AChE leads to an increase in the concentration of acetylcholine in the

synaptic cleft, thereby enhancing cholinergic neurotransmission. This is believed to be the

primary mechanism through which it provides symptomatic relief in Alzheimer's disease.[3]

Quantitative Data
As Donepezilbenzyl bromide is primarily a synthetic intermediate, there is a lack of

quantitative data regarding its biological activity. The relevant quantitative data pertains to the

final product, Donepezil. For context, some inhibitory concentrations (IC50) for Donepezil

against cholinesterases are provided.

Table 1: Inhibitory Activity of Donepezil

Compound Target IC50 (µM) Source

Donepezil
Acetylcholinesterase

(AChE)

Varies by study

(typically nM to low

µM range)

[7]

Donepezil
Butyrylcholinesterase

(BuChE)

Generally higher than

for AChE
[8]

Conclusion
Donepezilbenzyl bromide (InChIKey: SSZOWVQOUFMSCQ-UHFFFAOYSA-M) is a

compound of significant interest to pharmaceutical chemists and analytical scientists involved

in the development and production of Donepezil. While it is not an active therapeutic agent

itself, its role as a key synthetic precursor and an analytical standard is critical. A thorough

understanding of its synthesis and properties is paramount for ensuring the quality and

efficiency of Donepezil manufacturing. Future research may explore any intrinsic biological

activities of this quaternary ammonium salt, but its current applications are firmly rooted in the

chemistry and analytics of its more famous derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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